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Compound of Interest

Compound Name: (R)-3-(1-Hydroxyethyl)phenol
CAS No.: 625852-10-0
Cat. No.: B2961945

Get Quote

Technical Guide: (R)-3-(1-Hydroxyethyl)phenol

High-Purity Chiral Intermediate for Acetylcholinesterase Inhibitors

Executive Summary

(R)-3-(1-Hydroxyethyl)phenol (CAS: 625852-10-0) is a critical chiral building block in the
pharmaceutical industry, primarily serving as the stereochemical anchor for the synthesis of
Rivastigmine (Exelon), a vital drug for the treatment of Alzheimer’s disease and Parkinson’s-
associated dementia.

While the final drug Rivastigmine possesses the (S)-configuration, the (R)-enantiomer of this
phenolic alcohol is of paramount importance for two reasons:

o Stereochemical Inversion Strategies: It serves as the substrate for

displacement reactions (e.g., via mesylation) to generate the required (S)-amine center with
high enantiopurity.

o Impurity Profiling: It acts as the definitive "distomer" standard to validate the enantiomeric
excess (ee) of the (S)-precursor in retention-based synthetic routes.
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This guide details the physicochemical profile, asymmetric synthesis via Transfer

Hydrogenation (ATH), and the analytical protocols required to validate this compound.

Molecular Architecture & Physicochemical Profile

The molecule features a phenol ring substituted at the meta position with a chiral 1-

hydroxyethyl group. The absolute configuration at the benzylic position is (R).

ble 1: Physicachemical Snecificati

Property

Specification

IUPAC Name

3-[(1R)-1-hydroxyethyllphenol

Common Name

(R)-3-(1-Hydroxyethyl)phenol

625852-10-0 (Enantiomer); 2415-09-0

CAS Number

(Racemate)
Molecular Formula
Molecular Weight 138.16 g/mol
Appearance White to off-white crystalline solid
Chirality (R)-Enantiomer (Dextrorotatory, (+))

N Soluble in Methanol, Ethanol, DMSO; Sparingly

Solubility ]

soluble in water
Melting Point 112 — 116 °C (Typical for high purity)
pKa ~9.9 (Phenolic OH)

Synthetic Routes & Process Chemistry

The synthesis of (R)-3-(1-Hydroxyethyl)phenol is non-trivial due to the requirement for high

enantiomeric excess (>98% ee). The industrial standard has shifted from classical resolution

(inefficient) to Asymmetric Transfer Hydrogenation (ATH).

Asymmetric Transfer Hydrogenation (ATH)
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This protocol utilizes a Ruthenium-based catalyst with a chiral diamine ligand to reduce 3-
hydroxyacetophenone. This method is preferred over biological reduction (KREDS) for this
specific substrate due to the ease of workup and scalability.

Substrate: 3-Hydroxyacetophenone

Catalyst System: RuCl(p-cymene)[(R,R)-TsDPEN]

Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope)

Mechanism: Metal-ligand bifunctional catalysis (Noyori mechanism).

Causality of Choice: The (R,R)-TsDPEN ligand is selected specifically because it directs the
hydride attack to the Si-face of the ketone, yielding the (R)-alcohol. Using the (S,S)-ligand
would yield the (S)-alcohol.

Stereochemical Inversion to Rivastigmine

The utility of the (R)-alcohol lies in its conversion to the (S)-amine (Rivastigmine intermediate).
This is achieved via activation of the alcohol (converting -OH to a good leaving group like
Mesylate) followed by nucleophilic attack by dimethylamine. This

reaction proceeds with Walden Inversion, flipping the (R) center to (S).

Click to download full resolution via product page

Figure 1: Synthetic pathway illustrating the ATH production of the (R)-alcohol and its
subsequent inversion to the (S)-amine precursor for Rivastigmine.[1]

Experimental Protocols
Synthesis of (R)-3-(1-Hydroxyethyl)phenol via ATH

Safety Note: This reaction generates
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gas. Ensure adequate venting.

Reagents:

3-Hydroxyacetophenone (13.6 g, 100 mmol)

RuCl(p-cymene)[(R,R)-TsDPEN] (63.5 mg, 0.1 mol%)

Formic acid/Triethylamine complex (5:2 molar ratio, 40 mL)

Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction.

Step-by-Step Methodology:

e Inerting: Purge a 250 mL round-bottom flask with nitrogen to remove oxygen, which
deactivates the Ru-catalyst.

o Charging: Add 3-hydroxyacetophenone and the Ru-catalyst to the flask.
o Reaction Initiation: Slowly add the Formic acid/TEA azeotrope via syringe.

e Incubation: Stir the mixture at 28-30°C. Monitor by TLC (50% EtOAc/Hexane) or HPLC.
Reaction typically completes in 12—16 hours.

e Quench: Dilute the reaction mixture with water (100 mL) and extract with EtOAc (3 x 50 mL).
e Wash: Wash the combined organic layers with saturated

(to remove residual formic acid) and brine.

e |solation: Dry over

, filter, and concentrate under reduced pressure.

Purification: Recrystallize from Toluene/Hexane to upgrade chiral purity if ee < 99%.
Self-Validating Checkpoint: The crude product should show a specific optical rotation

of approximately +28.0° to +30.0° (c=1, MeOH). If the rotation is negative, the wrong catalyst
enantiomer was used.
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Analytical Characterization

To ensure the material meets pharmaceutical standards, Chiral HPLC is non-negotiable.

Chiral HPLC Method

This method separates the (R)-enantiomer from the (S)-impurity (distomer).

Column: Daicel Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm,
5 um.

» Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic acid (90 : 10 : 0.1). TFA is required to
suppress ionization of the phenol, ensuring sharp peaks.

e Flow Rate: 1.0 mL/min.[2]

o Temperature: 25°C.

o Detection: UV @ 274 nm.

Expected Results:

e (S)-Enantiomer (Impurity):
11.5 min

e (R)-Enantiomer (Target):
13.2 min

¢ Note: Retention times vary by column age; always inject a racemic standard first.
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Crude Reaction Mixture

Achiral HPLC (C18)
Check Chemical Purity

Chiral HPLC (Chiralpak AD-H)
Check Enantiomeric Excess (ee)

Release for Synthesis Recrystallize (Toluene)
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Figure 2: Analytical decision tree for validating the quality of (R)-3-(1-Hydroxyethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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